Desfontainic acid
Overview
Description
Desfontainic acid is a natural product found in Desfontainia spinosa with data available.
Scientific Research Applications
Iridoids, Iridoid-Triterpenoid Congeners, and Lignans in Desfontainia Spinosa
Desfontainic acid, an ester-linked triterpene and seco-iridoid congener, is found in the leaves of Desfontainia spinosa, along with other compounds like secoxyloganin and desfontainoside. These compounds contribute to the chemotaxonomic evidence for retaining Desfontainia in the Loganiaceae family. However, they are not linked to the plant's reputed hallucinogenic activity (Houghton & Lian, 1986).
Impact on Microbial Community Structure and Preservation
A study evaluating dimethyl sulfoxide, ethylenediamine tetraacetic acid, and saturated salt (DESS) solution as a preservative for microbial ecology experiments revealed its effectiveness in preserving microbial community structure. However, this study does not directly relate to desfontainic acid but discusses a methodology that could potentially be used in studies involving compounds like desfontainic acid (Lee, Adams & Klassen, 2018).
Chemical Biology of Desferrioxamine B
Desferrioxamine B (DFOB) research has focused on its affinity for Fe(III) and applications in removing excess iron from patients. This study does not directly address desfontainic acid but provides insights into the chemical biology of similar compounds (Codd, Richardson-Sanchez, Telfer & Gotsbacher, 2017).
Desferrioxamine Siderophore Produced by Marine Bacterium
Research on desferrioxamine G, a siderophore produced by marine bacteria, which is similar in structure to DFOB, suggests potential applications in iron-removal experiments. This study could inform future research on related compounds like desfontainic acid (Martinez, Haygood & Butler, 2001).
Complexation of Uranium (VI) with the Siderophore Desferrioxamine B
A study on the interaction of the siderophore desferrioxamine B with uranium highlights the potential for similar siderophores like desfontainic acid in complexing with metals. This could have implications for environmental remediation or extraction processes (Mullen, Gong & Czerwinski, 2007).
properties
CAS RN |
105449-71-6 |
|---|---|
Molecular Formula |
C47H70O16 |
Molecular Weight |
891.061 |
IUPAC Name |
(1R,2R,4aS,6aR,6aS,6bR,8aR,9S,10R,11R,12aR,14bS)-9-[[2-[(2S,3R,4S)-3-ethenyl-5-methoxycarbonyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-4-yl]acetyl]oxymethyl]-1,10,11-trihydroxy-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid |
InChI |
InChI=1S/C47H70O16/c1-9-24-25(26(38(55)59-8)21-60-39(24)63-40-35(53)34(52)33(51)29(20-48)62-40)18-32(50)61-22-43(4)30-13-14-45(6)31(42(30,3)19-28(49)37(43)54)11-10-27-36-46(7,58)23(2)12-15-47(36,41(56)57)17-16-44(27,45)5/h9-10,21,23-25,28-31,33-37,39-40,48-49,51-54,58H,1,11-20,22H2,2-8H3,(H,56,57)/t23-,24-,25+,28-,29-,30-,31-,33-,34+,35-,36-,37+,39+,40+,42+,43-,44-,45-,46-,47+/m1/s1 |
InChI Key |
ODUAGRXURVLTKL-YTSXTALRSA-N |
SMILES |
CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)COC(=O)CC6C(C(OC=C6C(=O)OC)OC7C(C(C(C(O7)CO)O)O)O)C=C)O)O)C)C)C2C1(C)O)C)C(=O)O |
Origin of Product |
United States |
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